![molecular formula C16H25N3O3S B5809252 N-benzyl-N-[2-(4-ethyl-1-piperazinyl)-2-oxoethyl]methanesulfonamide](/img/structure/B5809252.png)
N-benzyl-N-[2-(4-ethyl-1-piperazinyl)-2-oxoethyl]methanesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-benzyl-N-[2-(4-ethyl-1-piperazinyl)-2-oxoethyl]methanesulfonamide, also known as BEMP, is a chemical compound that has gained significant attention in the field of scientific research. BEMP is a sulfonamide derivative that has been synthesized for various applications, including the treatment of diseases and as a tool for biochemical research.
Mechanism of Action
The mechanism of action of N-benzyl-N-[2-(4-ethyl-1-piperazinyl)-2-oxoethyl]methanesulfonamide is not fully understood. However, it is believed that this compound acts by inhibiting the activity of enzymes, such as carbonic anhydrase, trypsin, and chymotrypsin. This compound has also been shown to exhibit antibacterial and antifungal activity, possibly by disrupting the cell membrane of microorganisms.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. This compound has been shown to inhibit the activity of carbonic anhydrase, an enzyme that plays a critical role in regulating acid-base balance in the body. This compound has also been shown to inhibit the activity of trypsin and chymotrypsin, which are involved in the digestion of proteins. This compound has also been shown to exhibit antibacterial and antifungal activity.
Advantages and Limitations for Lab Experiments
N-benzyl-N-[2-(4-ethyl-1-piperazinyl)-2-oxoethyl]methanesulfonamide has several advantages for lab experiments. This compound is easy to synthesize and has a high degree of purity. This compound is also stable under normal laboratory conditions. However, this compound has some limitations for lab experiments. This compound is not water-soluble, which can limit its use in aqueous environments. This compound can also be toxic to cells at high concentrations, which can limit its use in cell-based assays.
Future Directions
For the research of N-benzyl-N-[2-(4-ethyl-1-piperazinyl)-2-oxoethyl]methanesulfonamide include the development of this compound as a therapeutic agent, a tool for biochemical research, and the optimization of the synthesis method.
Synthesis Methods
The synthesis of N-benzyl-N-[2-(4-ethyl-1-piperazinyl)-2-oxoethyl]methanesulfonamide involves the reaction of N-benzyl-N-(2-hydroxyethyl)methanesulfonamide with 4-ethyl-1-piperazinecarboxylic acid. The reaction is carried out in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction yields this compound as a white solid with a high degree of purity.
Scientific Research Applications
N-benzyl-N-[2-(4-ethyl-1-piperazinyl)-2-oxoethyl]methanesulfonamide has been widely used in scientific research for various applications. One of the most significant applications of this compound is in the field of medicinal chemistry. This compound has been shown to exhibit potent inhibitory activity against various enzymes, including carbonic anhydrase, trypsin, and chymotrypsin. This compound has also been shown to exhibit antibacterial and antifungal activity.
properties
IUPAC Name |
N-benzyl-N-[2-(4-ethylpiperazin-1-yl)-2-oxoethyl]methanesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25N3O3S/c1-3-17-9-11-18(12-10-17)16(20)14-19(23(2,21)22)13-15-7-5-4-6-8-15/h4-8H,3,9-14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UACPDGXUCDIMPV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)C(=O)CN(CC2=CC=CC=C2)S(=O)(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H25N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.